Cas no 1421501-05-4 (3-bromo-N-[4-(2-carbamoylphenoxy)but-2-yn-1-yl]benzamide)

• Product Name: 3-bromo-N-[4-(2-carbamoylphenoxy)but-2-yn-1-yl]benzamide
• CAS No: 1421501-05-4
• MF: C₁₈H₁₅BrN₂O₃
• MW: 387.227303743362
• CID: 5824733
• PubChem ID: 71803239
• Update Time: 2025-11-06

3-bromo-N-[4-(2-carbamoylphenoxy)but-2-yn-1-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-[2-(aminocarbonyl)phenoxy]-2-butyn-1-yl]-3-bromo-
• 3-bromo-N-[4-(2-carbamoylphenoxy)but-2-yn-1-yl]benzamide
• F6412-6664
• 1421501-05-4
• AKOS024554961
• 3-bromo-N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)benzamide
• 2-[4-[(3-bromobenzoyl)amino]but-2-ynoxy]benzamide

• Inchi： 1S/C18H15BrN2O3/c19-14-7-5-6-13(12-14)18(23)21-10-3-4-11-24-16-9-2-1-8-15(16)17(20)22/h1-2,5-9,12H,10-11H2,(H2,20,22)(H,21,23)
• InChI Key： AMZPAQBXCHXRLE-UHFFFAOYSA-N
• SMILES： C(NCC#CCOC1=CC=CC=C1C(N)=O)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 386.02660g/mol
• Monoisotopic Mass: 386.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-bromo-N-[4-(2-carbamoylphenoxy)but-2-yn-1-yl]benzamide

3-Bromo-N-[4-(2-Carbamoylphenoxy)But-2-Yn-1-Yl]Benzamide: A Comprehensive Overview

The compound with CAS No 1421501-05-4, known as 3-bromo-N-[4-(2-carbamoylphenoxy)but-2-yn-1-yl]benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a bromo-substituted benzamide group with a 2-carbamoylphenoxybutynyl chain. The benzamide core of the molecule serves as a versatile platform for further functionalization, making it a valuable building block in the synthesis of complex biomolecules and advanced materials.

Recent studies have highlighted the potential of 3-bromo-N-[4-(2-carbamoylphenoxy)but-2-yn-1-yl]benzamide in drug discovery, particularly in the development of targeted therapies for various diseases. The bromine atom at the para position of the benzene ring enhances the molecule's reactivity, enabling it to participate in a wide range of chemical transformations. This property has been exploited in the synthesis of bioactive compounds with potential applications in oncology and neurodegenerative disorders.

The butynyl chain attached to the benzamide group introduces additional functionality to the molecule. The triple bond within this chain provides rigidity and conjugation, which are critical for stabilizing certain bioactive conformations. Researchers have utilized this feature to design molecules with improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity.

In terms of synthesis, 3-bromo-N-[4-(2-carbamoylphenoxy)but-2-yn-1-yl]benzamide can be prepared via a multi-step process involving nucleophilic substitution and coupling reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-carbon bonds within this molecule. These methods not only ensure high yields but also enable precise control over the stereochemistry of the product.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of 3-bromo-N-[4-(2-carbamoylphenoxy)but-2-yne compounds. Quantum mechanical calculations have revealed that the conjugated system formed by the benzamide and butynyl groups significantly influences the molecule's electronic distribution, making it an attractive candidate for applications in optoelectronics.

The integration of carbamoylphenoxy groups into the structure further enhances its versatility. These groups can act as hydrogen bond donors or acceptors, depending on their environment, which is crucial for modulating intermolecular interactions. This property has been leveraged in designing supramolecular assemblies and self-healing materials.

In conclusion, 3-bromo-N-[4-(2-carbamoylphenoxy)but-2-yne compounds represent a promising class of molecules with diverse applications across multiple disciplines. Their unique structure, combined with cutting-edge synthetic methodologies and computational tools, positions them at the forefront of modern chemical research. As ongoing studies continue to uncover new functionalities and applications for these compounds, their impact on science and technology is expected to grow significantly.